Cas no 1992953-95-3 (Tert-butyl 3-amino-1-azabicyclo[2.2.2]octane-3-carboxylate)

• Product Name: Tert-butyl 3-amino-1-azabicyclo[2.2.2]octane-3-carboxylate
• CAS No: 1992953-95-3
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5898689
• PubChem ID: 121605031
• Update Time: 2025-05-25

Tert-butyl 3-amino-1-azabicyclo[2.2.2]octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1992953-95-3
• AKOS026740490
• EN300-6508838
• tert-butyl 3-amino-1-azabicyclo[2.2.2]octane-3-carboxylate
• Tert-butyl 3-amino-1-azabicyclo[2.2.2]octane-3-carboxylate

• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)12(13)8-14-6-4-9(12)5-7-14/h9H,4-8,13H2,1-3H3
• InChI Key： UMNDNVQLGLMUKN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CN2CCC1CC2)N)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 3-amino-1-azabicyclo[2.2.2]octane-3-carboxylate

Introduction to Tert-butyl 3-amino-1-azabicyclo[2.2.2]octane-3-carboxylate (CAS No. 1992953-95-3)

Tert-butyl 3-amino-1-azabicyclo[2.2.2]octane-3-carboxylate, with the CAS number 1992953-95-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azabicycloalkanes, which are known for their unique structural properties and potential biological activities. The presence of a tertiary butyl group and an amino functional group at specific positions in its molecular structure contributes to its distinctive chemical and pharmacological characteristics.

The molecular structure of Tert-butyl 3-amino-1-azabicyclo[2.2.2]octane-3-carboxylate consists of a bicyclic framework with an azacycloalkane core, which is a rare and highly valuable scaffold in drug design. The bicyclic system imparts rigidity to the molecule, while the amino group and the carboxylate moiety provide sites for further chemical modifications and interactions with biological targets. This combination of structural features makes it an attractive candidate for developing novel therapeutic agents.

In recent years, there has been a growing interest in azabicycloalkanes due to their potential applications in various therapeutic areas, including central nervous system (CNS) disorders, pain management, and anticancer therapies. The unique conformational constraints imposed by the bicyclic structure can lead to high binding affinity and selectivity towards specific biological targets, making these compounds promising candidates for drug development.

One of the most compelling aspects of Tert-butyl 3-amino-1-azabicyclo[2.2.2]octane-3-carboxylate is its potential as a building block for more complex pharmacophores. The presence of both an amino group and a carboxylate group allows for diverse chemical modifications, such as coupling with other molecules via amide or ester linkages. This flexibility is particularly valuable in medicinal chemistry, where the optimization of drug-like properties is crucial.

Recent studies have highlighted the importance of azabicycloalkanes in the development of CNS-active compounds. For instance, derivatives of azabicyclo[2.2.2]octane have shown promise in treating neurological disorders by modulating neurotransmitter receptors and ion channels. The tertiary butyl group in Tert-butyl 3-amino-1-azabicyclo[2.2.2]octane-3-carboxylate may further enhance its ability to interact with these targets by providing steric hindrance and improving metabolic stability.

The carboxylate group in this compound also offers opportunities for solubility enhancements and prodrug formulations, which are critical factors in drug delivery systems. By incorporating this functional group, researchers can improve the bioavailability of derived compounds, making them more effective in therapeutic applications.

Moreover, the structural motif of Tert-butyl 3-amino-1-azabicyclo[2.2.2]octane-3-carboxylate has been explored in the context of enzyme inhibition studies. The rigid bicyclic core can mimic natural substrates or transition states, thereby facilitating the design of potent enzyme inhibitors. This has implications for developing drugs that target various metabolic pathways and enzymatic processes involved in human health and disease.

In conclusion, Tert-butyl 3-amino-1-azabicyclo[2.2.2]octane-3-carboxylate (CAS No. 1992953-95-3) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its versatility as a chemical scaffold, make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents for a wide range of diseases.